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Compound Focus: 3-Methyl-2-oxobutanoic acid

CAS No.: 759-05-7

Cat. No.: S564956

3-Methyl-2-oxobutanoic acid (also known as a-ketoisovaleric acid or 2-ketovaline) is a key intermediate

in several metabolic pathways. Below is a summary of its fundamental properties in Table 1.

Table 1: Fundamental Characteristics of 3-Methyl-2-oxobutanoic Acid

Property Description

IUPAC Name 3-Methyl-2-oxobutanoic acid [1]

Chemical Formula CsHsOs [1] [2]

Average Mass 116.12 g/mol [1] [2]

CAS Number 759-05-7 [3] [1] [2]

SMILES CC(C)C(=0)C(=0)0 [1]

InChl Key QHKABHOOEWYVLI-UHFFFAOYSA-N [1]
Chemical Classification Branched-chain a-keto acid [4]

This metabolite is a branched-chain a-keto acid (BCKA), which is the deaminated form of the branched-
chain amino acid (BCAA) valine [4]. It serves as a crucial metabolic hub and is recognized as a precursor
of pantothenic acid (Vitamin B5) in microorganisms like Escherichia coli [3]. Its presence has been

confirmed in humans and other species like Saccharomyces cerevisiae [1].

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s564956?utm_src=pdf-body
https://www.smolecule.com/products/s564956?utm_src=pdf-body
https://www.smolecule.com/products/s564956?utm_src=pdf-interest
https://www.smolecule.com/products/s564956?utm_src=pdf-body
https://www.smolecule.com/products/s564956?utm_src=pdf-body
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=16530
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=16530
https://www.pharmaffiliates.com/en/759-05-7-3-methyl-2-oxobutanoic-acid-pa270025111.html
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=16530
https://www.pharmaffiliates.com/en/759-05-7-3-methyl-2-oxobutanoic-acid-pa270025111.html
https://www.medchemexpress.com/3-Methyl-2-oxobutanoic_acid.html
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=16530
https://www.pharmaffiliates.com/en/759-05-7-3-methyl-2-oxobutanoic-acid-pa270025111.html
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=16530
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=16530
https://pmc.ncbi.nlm.nih.gov/articles/PMC8899754/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8899754/
https://www.medchemexpress.com/3-Methyl-2-oxobutanoic_acid.html
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=16530
https://www.smolecule.com/products/s564956?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Clinical and Functional Significance in Human Health

Association with Post-Hepatectomy Liver Failure (PHLF)

The most significant clinical finding regarding 3-methyl-2-oxobutaneic acid comes from a 2022 study on

patients with Hepatitis B virus-related hepatocellular carcinoma (B-HCC) [4].

¢ Gut Microbiota Dysbiosis: The study found that hepatectomy led to a significant gut microbial
imbalance in patients, with a marked elevation of the bacterium Klebsiella in those who developed
PHLF [4].

e Correlation with Metabolite: Through Spearman correlation analysis, the elevated Klebsiella
abundance was found to be highly correlated with increased levels of 3-methyl-2-oxobutanoic acid
in both feces and serum [4].

¢ Proposed Mechanism: The research suggests that Klebsiella likely acts on branched-chain amino
acid (BCAA) metabolic pathways, impacting the host's metabolism of 3-methyl-2-oxobutanoic
acid [4]. This interplay is illustrated in the diagram below, which outlines the proposed pathway linking
gut microbiota to PHLF.
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Proposed pathway linking gut microbiota dysbiosis to Post-Hepatectomy Liver Failure (PHLF).

This positions 3-methyl-2-oxobutanoic acid as a metabolite with significant research wvalue for

understanding and potentially developing targeted treatments for PHLF [4].

Neurological Effects
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Animal studies have indicated that this metabolite can induce convulsions in rats through interactions with

both GABAergic and glutamatergic mechanisms in the brain, highlighting its potential neuroactivity [3].

Analytical Methodologies for Detection and
Quantification

Accurately measuring 3-methyl-2-oxobutanoic acid in complex biological samples requires sophisticated

analytical techniques. The primary methodologies are summarized below.

Table 2: Key Analytical Techniques for 3-Methyl-2-oxobutanoic Acid

Technique Application & Workflow Key Considerations

Liquid Non-targeted metabolomics of fecal Ideal for thermally unstable
Chromatography-Mass and serum samples [4]. Samples compounds. Provides high sensitivity
Spectrometry (LC- are processed and analyzed to and selectivity for targeted and
MS/MS) identify and quantify a wide range untargeted analysis [5].

of metabolites.

Gas Chromatography- Used for volatile compounds or Requires derivatization for non-

Mass Spectrometry those that can be made volatile volatile acids. Considered a gold

(GC-MS) through derivatization [5]. Often standard for reproducibility and
applied to analyze volatile organic sensitivity in metabolomics for
compounds (VOCs) and SCFAs. certain compound classes [5].

The general workflow for a gut microbiota metabolomics study is visualized below, illustrating how these

techniques are integrated.
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General workflow for a metabolomics study investigating gut microbiota-derived metabolites.

Research and Therapeutic Implications

The discovery of the Klebsiella - 3-methyl-2-oxobutanoeic acid - PHLF axis opens several promising

avenues for future research and drug development.

e Biomarker Potential: The correlation between this metabolite and PHLF suggests it could serve as a
non-invasive evaluation indicator or prognostic biomarker for post-surgical complications in B-
HCC patients [4].

o Therapeutic Target: Modulating the gut microbiota, specifically reducing Klebsiella overgrowth, or
directly targeting the BCAA metabolic pathway could represent novel therapeutic strategies to
prevent or mitigate PHLF [4].
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¢ Mechanistic Studies: Further research is needed to elucidate the exact molecular mechanisms by
which 3-methyl-2-oxobutanoic acid influences liver function and regeneration. Studies could
investigate its role in energy metabolism, oxidative stress, or signaling pathways in hepatocytes.

In conclusion, 3-methyl-2-oxobutanoic acid is more than a simple metabolic intermediate; it is an emerging
player at the intersection of gut microbiota activity and host liver physiology. Its study, particularly through
integrated multi-omics approaches, holds significant promise for advancing our understanding of complex

post-surgical diseases and developing new diagnostic and therapeutic solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s564956?utm_src=pdf-body
https://www.smolecule.com/products/s564956?utm_src=pdf-body
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=16530
https://www.pharmaffiliates.com/en/759-05-7-3-methyl-2-oxobutanoic-acid-pa270025111.html
https://www.medchemexpress.com/3-Methyl-2-oxobutanoic_acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8899754/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.01144/full
https://www.smolecule.com/products/b564956#3-methyl-2-oxobutanoic-acid-gut-microbiota-metabolite
https://www.smolecule.com/products/b564956#3-methyl-2-oxobutanoic-acid-gut-microbiota-metabolite
https://www.smolecule.com/products/b564956#3-methyl-2-oxobutanoic-acid-gut-microbiota-metabolite
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s564956?utm_src=pdf-bulk
https://www.smolecule.com/products/s564956?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s564956?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

